Cas no 1261432-80-7 (7-(Difluoromethoxy)-4-hydroxyquinoline)

• Product Name: 7-(Difluoromethoxy)-4-hydroxyquinoline
• CAS No: 1261432-80-7
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4822548
• Update Time: 2025-10-30

7-(Difluoromethoxy)-4-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethoxy)-4-hydroxyquinoline

• Inchi： 1S/C10H7F2NO2/c11-10(12)15-6-1-2-7-8(5-6)13-4-3-9(7)14/h1-5,10H,(H,13,14)
• InChI Key： OBUQFCFKPWUZQX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C(C=CNC=2C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3

Additional information on 7-(Difluoromethoxy)-4-hydroxyquinoline

7-(Difluoromethoxy)-4-hydroxyquinoline: A Comprehensive Overview

7-(Difluoromethoxy)-4-hydroxyquinoline, also known by its CAS number 1261432-80-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied for their diverse biological activities and potential applications in drug development. The presence of the difluoromethoxy group at the 7-position and the hydroxyl group at the 4-position introduces unique electronic and steric properties, making this compound a promising candidate for various research and industrial applications.

The synthesis of 7-(Difluoromethoxy)-4-hydroxyquinoline involves a series of intricate organic reactions, including nucleophilic substitution, oxidation, and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, which are critical for downstream applications. The compound's structure has been optimized to enhance its stability and solubility, making it suitable for use in both laboratory settings and large-scale production.

One of the most exciting developments involving 7-(Difluoromethoxy)-4-hydroxyquinoline is its potential as a precursor for advanced materials. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which can be utilized in the fabrication of high-performance electronic devices. The compound's unique electronic properties make it an ideal candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that SAMs formed by this compound exhibit excellent charge transport characteristics, paving the way for its integration into next-generation electronic devices.

In the realm of medicinal chemistry, 7-(Difluoromethoxy)-4-hydroxyquinoline has shown promising anti-inflammatory and antioxidant activities. Preclinical studies have indicated that the compound can effectively inhibit pro-inflammatory cytokines and reactive oxygen species (ROS), making it a potential candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its hydroxyl group at the 4-position contributes to its ability to scavenge free radicals, enhancing its antioxidant properties.

The compound's versatility extends to its application in catalysis. Recent research has highlighted its ability to act as a ligand in transition metal-catalyzed reactions, facilitating efficient catalytic processes in organic synthesis. The difluoromethoxy group plays a crucial role in stabilizing metal centers, enabling the development of more robust and selective catalysts. This property has opened new avenues for green chemistry and sustainable chemical manufacturing.

In conclusion, 7-(Difluoromethoxy)-4-hydroxyquinoline represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to fields ranging from materials science to drug discovery.